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Compound of Interest

Compound Name: SPDP-sulfo

Cat. No.: B3181762 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sulfo-SPDP (Sulfosuccinimidyl 6-(3'-(2-pyridyldithio)-propionamido)hexanoate) is a water-

soluble, heterobifunctional crosslinker used to conjugate proteins and other molecules.[1] It

contains an amine-reactive N-hydroxysulfosuccinimide (Sulfo-NHS) ester and a sulfhydryl-

reactive pyridyldithiol group. The Sulfo-NHS ester reacts with primary amines (like the side

chain of lysine residues) on a protein to form a stable amide bond. The pyridyldithiol group

reacts with sulfhydryl groups (cysteine residues) to form a cleavable disulfide bond.[2][3] This

reaction releases a byproduct, pyridine-2-thione, which can be quantified by measuring its

absorbance at 343 nm to determine the efficiency of the conjugation reaction.

This document provides detailed protocols for protein conjugation using Sulfo-SPDP and for

quantifying the conjugation efficiency.

Reaction Mechanism
The conjugation process using Sulfo-SPDP typically involves two main steps. First, a protein

containing primary amines is modified with Sulfo-SPDP. Second, the modified protein is reacted

with a sulfhydryl-containing protein to form a disulfide-linked conjugate.
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Step 1: Protein Modification with Sulfo-SPDP
Step 2: Conjugation with Sulfhydryl-containing Protein

Protein 1
(with primary amines, -NH2)

+

Sulfo-SPDP
(Amine-reactive Sulfo-NHS ester and

Sulfhydryl-reactive Pyridyldithiol)

Protein 1-SPDP
(Pyridyldithiol-activated) Protein 1-SPDP

Sulfo-NHS
(byproduct)

 pH 7.2-8.0 +

Protein 2
(with sulfhydryls, -SH)

Protein 1-S-S-Protein 2
(Disulfide-linked Conjugate)

Pyridine-2-thione
(byproduct, Abs @ 343 nm)

 pH 7.0-8.0 
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Preparation

Reaction & Purification

Conjugation

Quantification

Prepare Protein 1
(1-5 mg/mL in Reaction Buffer)

Mix Protein 1 and Sulfo-SPDP

Prepare Sulfo-SPDP Solution
(25 mM in water)

Incubate
(30-60 min, RT)

Desalt to remove excess Sulfo-SPDP

Obtain Protein 1-SPDP

Mix Protein 1-SPDP and Protein 2

Prepare Protein 2
(with -SH groups)

Incubate
(1-2h RT or overnight 4°C)

Measure Absorbance at 343 nm

Calculate Pyridine-2-thione concentration

Determine Conjugation Efficiency

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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